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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards and
necessary safety precautions associated with N-Ethylbenzylamine. The information is
intended to support safe handling, storage, and use of this compound in research and
development settings. All quantitative data has been summarized in structured tables for clarity
and comparative analysis. Detailed experimental methodologies for key safety assessments
are also provided, alongside logical diagrams to illustrate critical safety workflows.

Chemical and Physical Properties

N-Ethylbenzylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]
It is an organic compound that is generally miscible with common organic solvents and
demonstrates mild basic properties.[1]
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Property Value Source
CAS Number 14321-27-8 [2][3]
Molecular Formula C9H13N [2][4]
Molecular Weight 135.21 g/mol [41[5]
Density 0.909 g/mL at 25 °C [31[5]
Boiling Point 191-194 °C [3][5]
Flash Point 66.7 °C (152.1 °F) - closed cup  [2][5]

Vapor Pressure

0.5 £ 0.4 mmHg at 25°C

[2]

Water Solubility

Slightly soluble

[3]

logP (Octanol-Water Partition

Coefficient)

1.82

[6]

Refractive Index

n20/D 1.511

[3][5]

Hazard Identification and Classification

N-Ethylbenzylamine is classified as a corrosive and combustible liquid, posing significant

health and safety risks if not handled properly.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye H314: Causes severe skin
Irritation burns and eye damage
Combustible Liquid 4 H227: Combustible liquid

Source:[1][4][5][7]
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Signal Word: Danger[4][5]
Hazard Pictograms:

GHSO05: Corrosion[5][8]

Toxicological Information

N-Ethylbenzylamine is considered to be a moderately toxic compound.[1] The primary routes
of exposure are inhalation, ingestion, and skin or eye contact.

Acute Toxicity: While specific acute toxicity data for N-Ethylbenzylamine is not readily
available, it is known to be harmful to aquatic organisms.[6] Ingestion can cause severe
swelling and damage to delicate tissues, with a danger of perforation.[6] Symptoms of
overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[6]

Health Effects:

Exposure Route Effect

May cause severe irritation of the respiratory

Inhalation . .
tract with possible burns.[9]
Causes severe skin burns.[1][6] Amines, as a
Skin Contact class, can cause skin irritation and sensitization.
[9]
Eye Contact Causes serious eye damage and burns.[1][6]
Harmful if swallowed. Causes gastrointestinal
Ingestion tract burns.[9] Use of gastric lavage or emesis is

contraindicated.[6]

Chronic Exposure: Chronic exposure may lead to effects similar to those of acute exposure.[9]
There is currently no conclusive evidence linking N-Ethylbenzylamine to carcinogenic,
mutagenic, or reproductive effects.[1][6]

Fire and Explosion Hazards
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N-Ethylbenzylamine is a combustible liquid.[6][7] Containers may explode when heated.[6]

Flammability Data Value

Flash Point 66.7 °C (152.1 °F) - closed cup[2][5]

8A - Combustible corrosive hazardous

Storage Class Code ]
materials[5][8]

Suitable Extinguishing Media: In case of a fire, use carbon dioxide (CO2), dry chemical, or
foam for extinction.[6] A water spray can be used to cool fire-exposed containers.[9]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(CO2).[6]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with N-
Ethylbenzylamine.

Handling:

o Do not breathe mist, vapors, or spray.[6]

e Avoid contact with eyes, skin, and clothing.[6][9]

e Use only under a chemical fume hood.[6]

o Wear appropriate personal protective equipment (PPE).[1][6]

o Keep away from open flames, hot surfaces, and sources of ignition.[6]
e Ground and bond containers when transferring material.[9]

» Wash hands and any exposed skin thoroughly after handling.[6]

Storage:
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Store in a corrosives area.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Keep away from heat, sparks, and flame.[6]

Store locked up.[6]

Incompatible Materials:

Acids]6]

Strong oxidizing agents[6][9]

Acid anhydrides|6]

Acid chlorides[6]

Carbon dioxide (CO2)[6]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are essential to protect personnel from
exposure.

Engineering Controls:

o Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[6][9]

¢ Use adequate ventilation to keep airborne concentrations low, preferably a chemical fume
hood.[6][9]

Personal Protective Equipment (PPE):
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PPE Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.
[61[10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,
neoprene) and clothing to prevent skin
exposure.[6][9][10] A lab coat is mandatory.[10]

Respiratory Protection

If exposure limits are exceeded or if irritation or
other symptoms are experienced, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[6][9]

First-Aid and Emergency Procedures

Immediate medical attention is required in case of exposure.[6]
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Exposure Scenario First-Aid Measures

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If not
Inhalation ) ) o o ]
breathing, give artificial respiration. Immediately

call a POISON CENTER or doctor/physician.[6]

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15

Skin Contact minutes. Immediately call a POISON CENTER
or doctor/physician. Wash contaminated clothing

before reuse.[6]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or
doctor/physician.[6]

Rinse mouth. DO NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or
doctor/physician.[6]

Spill Response: In the event of a spill, ensure adequate ventilation and remove all sources of
ignition.[6] Evacuate personnel to a safe area.[11] Wear appropriate PPE.[11] Absorb the spill
with inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for
disposal.[6][9] Do not flush into surface water or a sanitary sewer system.[6]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[6] Disposal must be in accordance with local, regional, and national
hazardous waste regulations.[6]

Experimental Protocols

The following are summaries of standardized experimental protocols for determining key
hazardous properties of chemicals like N-Ethylbenzylamine.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute oral toxicity of a substance without using death as
the primary endpoint.[5][6]

Principle: Groups of animals of a single sex (usually female rats) are dosed in a stepwise
procedure using fixed doses of 5, 50, 300, and 2000 mg/kg (or 5000 mg/kg in exceptional
cases).[3][6] The initial dose is selected based on a sighting study to be a dose expected to
produce signs of toxicity without mortality.[3][6] Subsequent dosing at higher or lower fixed
doses depends on the observed effects.[3][6]

Methodology:

Sighting Study: A single animal is dosed at a starting dose (typically 300 mg/kg if no prior
information is available) to determine the appropriate starting dose for the main study.[5][6]

e Main Study: A group of five animals is dosed with the selected starting dose.[5]
» Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[5]

e Dose Adjustment: Depending on the outcome (no effect, toxic signs, or mortality), further
groups of animals may be dosed at higher or lower fixed doses until the dose causing
evident toxicity or no more than one death is identified.[5][6]

» Classification: The substance is then classified for acute toxicity based on the Globally
Harmonised System (GHS).[3]

Flash Point Determination by Pensky-Martens Closed
Cup Tester (ASTM D93)

This standard test method is used to determine the flash point of petroleum products and other
liquids.[4][12]

Principle: A brass test cup is filled with the test specimen and heated at a specified rate while
being stirred.[4][13] An ignition source is periodically directed into the cup until a flash is
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observed.[4] The flash point is the lowest temperature at which the application of the ignition
source causes the vapors of the specimen to ignite.[12]

Methodology (Procedure A for distillate fuels and homogeneous liquids):
o Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.[12]
o Sample Preparation: The test cup is filled with the sample to the specified mark.

e Heating and Stirring: The sample is heated at a rate of 5 to 6°C/min while being stirred at 90
to 120 rpm.[7]

« Ignition Source Application: For an expected flash point of 110°C or below, the ignition
source is applied when the temperature is 23 + 5°C below the expected flash point, and then
at every 1°C interval. For an expected flash point above 110°C, it is applied at every 2°C
interval.[7]

o Flash Point Determination: The temperature at which a distinct flash is observed is recorded
as the flash point.

o Barometric Pressure Correction: The observed flash point is corrected to the standard
atmospheric pressure of 101.3 kPa.

Visualized Workflows

The following diagrams illustrate key safety-related workflows for handling N-
Ethylbenzylamine.

Hazard Identification Risk Assessment Control Measures

Click to download full resolution via product page

Caption: Hazard ldentification and Risk Assessment Workflow.
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Caption: N-Ethylbenzylamine Spill Response Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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